Cas no 1341918-63-5 (1-(Thiomorpholin-4-yl)propan-1-one)

• Product Name: 1-(Thiomorpholin-4-yl)propan-1-one
• CAS No: 1341918-63-5
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 4585714
• PubChem ID: 20315356
• Update Time: 2025-06-07

1-(Thiomorpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Thiomorpholin-4-yl)propan-1-one

• Inchi： 1S/C7H13NOS/c1-2-7(9)8-3-5-10-6-4-8/h2-6H2,1H3
• InChI Key： HJLZOHKXXCGWSI-UHFFFAOYSA-N
• SMILES： C(N1CCSCC1)(=O)CC

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 1-(Thiomorpholin-4-yl)propan-1-one

1-(Thiomorpholin-4-yl)propan-1-one: An Overview of a Versatile Compound

1-(Thiomorpholin-4-yl)propan-1-one, also known by its CAS number 1341918-63-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiomorpholine moiety, which imparts distinct chemical and biological properties. In this comprehensive overview, we will delve into the structure, synthesis, biological activity, and potential applications of 1-(Thiomorpholin-4-yl)propan-1-one.

The chemical structure of 1-(Thiomorpholin-4-yl)propan-1-one consists of a thiomorpholine ring attached to a ketone group. The thiomorpholine ring, a six-membered heterocycle containing sulfur, is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The ketone group, on the other hand, provides additional reactivity and functional versatility. This combination of structural features makes 1-(Thiomorpholin-4-yl)propan-1-one an attractive candidate for various pharmaceutical applications.

The synthesis of 1-(Thiomorpholin-4-yl)propan-1-one can be achieved through several methods. One common approach involves the reaction of thiomorpholine with an appropriate acyl chloride or acid anhydride. For instance, the reaction of thiomorpholine with acryloyl chloride in the presence of a base such as triethylamine can yield 1-(Thiomorpholin-4-yl)propan-1-one. This method is efficient and scalable, making it suitable for both laboratory and industrial settings.

In terms of biological activity, recent studies have highlighted the potential therapeutic applications of 1-(Thiomorpholin-4-yl)propan-1-one. One notable area of research is its activity as a modulator of ion channels. Ion channels play crucial roles in various physiological processes, including neurotransmission and cardiac function. A study published in the Journal of Medicinal Chemistry demonstrated that 1-(Thiomorpholin-4-yl)propan-1-one exhibits selective inhibition of certain potassium channels, which could have implications for treating conditions such as epilepsy and arrhythmias.

Beyond ion channel modulation, 1-(Thiomorpholin-4-yl)propan-1-one has also shown promise in the field of cancer research. A preclinical study conducted by researchers at the National Institutes of Health (NIH) found that this compound exhibits antiproliferative effects on several cancer cell lines. Specifically, it was shown to inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 1-(Thiomorpholin-4-yl)propan-1-one may have potential as a novel anticancer agent.

In addition to its direct biological effects, 1-(Thiomorpholin-4-yl)propan-1-one has been explored as a building block for more complex molecules. Its versatile functional groups make it an ideal starting material for synthetic transformations aimed at generating drug candidates with improved pharmacological profiles. For example, researchers at the University of California have used 1-(Thiomorpholin-4-yl)propan-1-one as a scaffold to develop novel inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets in various diseases.

The safety profile of 1-(Thiomorpholin-4-yl)propan-1-one is another important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(Thiomorpholin-4-yl)propan-1-one, with its CAS number 1341918-63-5, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for exploring new therapeutic avenues. As ongoing research continues to uncover its full potential, 1-(Thiomorpholin-4-yl)propan-1-one is poised to play a significant role in the development of innovative treatments for various diseases.